Cas no 1009303-44-9 ((3S,3'S)-4,4'-(7-Chloropyrido[2,3-d]pyrimidine-2,4-diyl)bis(3-methylmorpholine))

(3S,3'S)-4,4'-(7-Chloropyrido[2,3-d]pyrimidine-2,4-diyl)bis(3-methylmorpholine) structure
1009303-44-9 structure
Product Name:(3S,3'S)-4,4'-(7-Chloropyrido[2,3-d]pyrimidine-2,4-diyl)bis(3-methylmorpholine)
CAS No:1009303-44-9
MF:C17H22ClN5O2
MW:363.841882228851
MDL:MFCD18782759
CID:833064
PubChem ID:59703371
Update Time:2024-11-04

(3S,3'S)-4,4'-(7-Chloropyrido[2,3-d]pyrimidine-2,4-diyl)bis(3-methylmorpholine) Chemical and Physical Properties

Names and Identifiers

    • (3S,3'S)-4,4'-(7-Chloropyrido[2,3-d]pyrimidine-2,4-diyl)bis(3-methylmorpholine)
    • (3S)-4-[7-chloro-2-[(3S)-3-methylmorpholin-4-yl]pyrido[2,3-d]pyrimidin-4-yl]-3-methylmorpholine
    • 1H-Indole-2,4-dione, 3-[2,5-dihydro-3-methyl-5-oxo-1-[4-(trifluoromethoxy)phenyl]-1H-pyrazol-4-yl]-
    • 7-chloro-4-((S)-3-methyl-morpholin-4-yl)-2-((S)-3-methyl-morpholin-4-yl)-pyrido[2,3-d]pyrimidine
    • AK103270
    • ANW-64950
    • CTK8C0604
    • KB-62803
    • 7-Chloro-4-((S)-3-methylmorpholin-4-yl)-2-((S)-3-methylmorpholin-4-yl)pyrido[2,3-d]pyrimidine
    • 0296AA
    • SB17892
    • AX8234809
    • 7-Chloro-2,4-bis(3S)(3-methylmorpholin-4-yl)pyrido[2,3-d]pyrimidine
    • SCHEMBL393314
    • AKOS016005221
    • 1009303-44-9
    • (3S)-4-{7-CHLORO-2-[(3S)-3-METHYLMORPHOLIN-4-YL]PYRIDO[2,3-D]PYRIMIDIN-4-YL}-3-METHYLMORPHOLINE
    • DTXSID40732696
    • CS-13106
    • Pyrido[2,3-d]pyrimidine, 7-chloro-2,4-bis[(3S)-3-methyl-4-morpholinyl]-
    • CS-M0508
    • MDL: MFCD18782759
    • Inchi: 1S/C17H22ClN5O2/c1-11-9-24-7-5-22(11)16-13-3-4-14(18)19-15(13)20-17(21-16)23-6-8-25-10-12(23)2/h3-4,11-12H,5-10H2,1-2H3/t11-,12-/m0/s1
    • InChI Key: KSIMNTLSPRRBQO-RYUDHWBXSA-N
    • SMILES: ClC1C=CC2=C(N=1)N=C(N=C2N1CCOC[C@@H]1C)N1CCOC[C@@H]1C

Computed Properties

  • Exact Mass: 363.1462027g/mol
  • Monoisotopic Mass: 363.1462027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • XLogP3: 2.8

(3S,3'S)-4,4'-(7-Chloropyrido[2,3-d]pyrimidine-2,4-diyl)bis(3-methylmorpholine) Pricemore >>

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